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This in-depth technical guide provides a comprehensive overview of the Micro Systemation
(MSAB) ecosystem for digital evidence extraction and analysis. The document details the core
components of the MSAB suite—XRY, XAMN, and XEC—and outlines the methodologies for
their application in digital forensic investigations. Quantitative data on the ecosystem's
capabilities are presented in structured tables, and key workflows are visualized through
diagrams to facilitate a clear understanding of the processes involved.

Introduction to the MSAB Ecosystem

The MSAB ecosystem is an integrated suite of digital forensic tools designed to enable law
enforcement, military, and intelligence agencies to extract, analyze, and manage digital
evidence from a wide range of mobile devices.[1] The ecosystem is built around three core
products: MSAB Extract (XRY), MSAB Analyze (XAMN), and MSAB Manage (XEC).[2][3] This
integrated approach is designed to streamline the digital investigation process, from evidence
collection in the field to in-depth analysis in the lab and centralized management of the entire
operation.[1][3]
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The primary goal of the MSAB ecosystem is to empower organizations to conduct efficient and
effective investigations by providing tools that can handle the increasing volume and complexity
of digital data.[3] The ecosystem is designed to be deployed in various operational
environments, from frontline units requiring rapid triage capabilities to specialized forensic
laboratories conducting deep analysis.[1]

Core Components of the MSAB Ecosystem

The MSAB ecosystem is comprised of three main components that work in concert to provide a
comprehensive digital forensics solution.

MSAB Extract - XRY: The Data Extraction Engine

XRY is the data extraction component of the MSAB ecosystem, designed to recover data from
mobile phones, drones, GPS devices, and other digital devices in a forensically sound manner.
[4] It supports a vast range of devices and applications, with capabilities that are continuously
updated to address the evolving mobile technology landscape.

Key Capabilities of XRY:

e Logical and Physical Extraction: XRY can perform both logical and physical extractions.
Logical extraction involves communicating with the device's operating system to access
data, making it a quick method for obtaining live and file system data.[5][6] Physical
extraction bypasses the operating system to recover data directly from the device's memory,
which can include deleted and protected information.[5][7]

» Broad Device and App Support: MSAB continuously expands XRY's support for new devices
and applications. The latest versions of XRY support a significant number of device profiles
and application versions.[8][9][10]

e Secure File Format: Extracted data is stored in a secure and proprietary .xry file format,
which includes a full forensic log to ensure the integrity of the evidence chain of custody.[7]

o Deployment Platforms: XRY is available on various platforms to suit different operational
needs, including:

o MSAB Office: A comprehensive solution for forensic labs.
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[e]

MSAB Field: A ruggedized solution for use in mobile units.

o

MSAB Kiosk: A turnkey solution with a simplified touchscreen interface for frontline
personnel with minimal training.[11][12][13]

o

MSAB Tablet: A portable solution for on-scene data recovery.[14]

[¢]

MSAB Express: A software-based solution that provides a locked-down workflow for
frontline investigators on a Windows-based PC.[14][15][16]

Quantitative Data: XRY Device and Application Support Growth

. Total Supported Total Supported
XRY Version . ) . Key Enhancements
Device Profiles App Versions

Added support for
Apple Watch and
10.4.1 > 43,000 > 4,338 expanded MediaTek-

based device support.

[8]

Added support for iOS
10.9.1 > 46,900 > 4,600 ChatGPT and Vantron
tablets.[9]

Added brute force and

extraction support for
10.11.1 > 48,000 > 4,600

Samsung Galaxy S24

series.[10]

MSAB Analyze - XAMN: The Data Analysis Powerhouse

XAMN is the analysis component of the MSAB ecosystem, designed to help investigators
search, filter, and visualize large volumes of digital data extracted by XRY.[17][18] XAMN
provides a suite of tools to help investigators identify critical evidence and build a
comprehensive understanding of the case.

Key Features of XAMN:
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» Multiple Data Views: XAMN offers various ways to visualize data, including a timeline view,
geographic view, chat view, and connections view, allowing investigators to explore the data
from different perspectives.[18]

o Powerful Filtering and Searching: Users can filter data by numerous criteria and perform
powerful searches to quickly identify relevant information.[18]

o Reporting Tools: XAMN includes tools to create detailed and customizable reports that can
be used in legal proceedings.[19][20]

e Product Tiers: XAMN is available in different versions to cater to various user needs:

[e]

XAMN Viewer: A free tool for viewing, analyzing, and reporting on mobile device data.[18]

o XAMN Pro (formerly Spotlight): A comprehensive analysis tool with advanced filtering and
search capabilities.[18]

o XAMN Horizon: Adds powerful visualization tools like chat, geographic, timeline, and
connections views.[18]

o XAMN Elements: An advanced hex carving tool for reconstructing and validating
undecoded or fragmented data.[18]

Quantitative Data: XAMN Feature Overview

© 2026 BenchChem. All rights reserved. 4/16 Tech Support


https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.msab.com/wp-content/uploads/2023/01/XAMN_Family_EN.pdf
https://www.msab.com/wp-content/uploads/2025/06/XAMN_Pro_EN_2.pdf
https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.forensicfocus.com/reviews/xamn-from-msab/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

XAMN
Feature XAMN Viewer XAMN Pro XAMN Horizon
Elements
View XRY Files v v v v
Basic Filtering &
v v v v
Searching
Advanced
Filtering & v v v
Searching
Reporting v v v v
Timeline View v v
Geographic View v v
Chat View v v

Connections

View

Hex Carving v

MSAB Manage - XEC Director: Centralized Management
and Control

XEC Director is the management component of the MSAB ecosystem, providing a centralized
solution for managing users, licenses, and workflows across a network of MSAB extraction
tools.[21][22]

Key Functions of XEC Director:

» Centralized User Management: Administrators can create and manage user accounts,
assign permissions, and control access to different features and workflows.[23][24]

» Remote Software and License Updates: XEC Director allows for the remote deployment of
software updates and management of licenses for all connected MSAB tools.[22]
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o Workflow Customization and Enforcement: Organizations can create and enforce
standardized workflows to ensure consistency and compliance with policies and procedures.
[12][13]

o Auditing and Reporting: XEC Director logs all user activities and provides detailed reports for
management oversight and auditing purposes.[23][24]

Quantitative Data: XEC Director Core Capabilities

Capability Description

Connect and manage all MSAB extraction tools
Network Management i
on a single network.[21]

Define granular permissions for individual users

User & Group Permissions
and groups.[22][23]

Remotely review activity logs for all connected

Centralized Logging systems.[21][23]

M ‘R i Generate custom reports on user activity,
anagement Reporting
system usage, and more.[21][23]

_ Remotely update software, manage licenses,
Remote Assistance & Updates _
and provide user support.[21][23]

Experimental Protocols: Methodologies for Digital
Evidence Extraction and Analysis

This section outlines the detailed methodologies for key processes within the MSAB
ecosystem. These protocols are designed to ensure a forensically sound and repeatable

workflow.

Protocol for Frontline Digital Evidence Triage using
MSAB Kiosk

This protocol describes the step-by-step process for a frontline officer with minimal forensic
training to perform a data extraction from a mobile device using an MSAB Kiosk.
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Initiate Extraction:
o On the Kiosk's touchscreen interface, select the "Start Extraction" option.[25]
Case Data Entry:

o Enter mandatory case information as prompted by the customized workflow (e.g., case
number, officer ID, incident type).[25]

o Input details about the device owner (e.g., witness, victim, suspect).[25]
Device Photography:

o Use the Kiosk's integrated camera to take a photograph of the device, and if applicable, its
evidence bag and any consent forms.[25]

Device Connection and ldentification:

o Connect the mobile device to the Kiosk using the appropriate cable from the provided Kkit.
o The Kiosk will automatically attempt to identify the device model.[25]

Extraction Profile Selection:

o Based on the pre-configured workflow and the context of the investigation (e.g., witness
phone), select the appropriate extraction profile, such as "File Selection" for a targeted
extraction.[25]

Data Extraction:

o Follow the on-screen instructions to place the device in the correct mode for extraction.
o The Kiosk will then proceed with the data extraction process.

Immediate Data Review (Triage):

o Once the extraction is complete, the data can be immediately reviewed on the Kiosk's
screen to identify critical evidence.[12]
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» Report Generation and Data Export:

o A standardized forensic report is automatically generated based on the case data entered
and the extraction log.[3][12]

o Export the extracted data and the report to a secure network location, an encrypted USB
drive, or other authorized media.[25]

Protocol for In-Depth Laboratory Analysis using XRY
and XAMN Pro

This protocol outlines the methodology for a trained forensic examiner to perform a
comprehensive data extraction and analysis in a laboratory environment.

e Case Creation and Device Identification:
o Launch the XRY software on a forensic workstation.
o Create a new case file, entering all relevant case information.
o Connect the subject mobile device and allow XRY to identify it.
o Extraction Method Selection (Logical vs. Physical):

o Logical Extraction: For a rapid acquisition of live data, select the "Logical Extraction"
profile. Follow the on-screen prompts to enable the necessary settings on the device (e.g.,
USB debugging on Android).

o Physical Extraction: For a more comprehensive extraction that includes deleted data,
select the "Physical Extraction" profile. This may involve placing the device into a specific
mode (e.g., recovery or download mode) as guided by XRY.

e Data Extraction and Verification:

o Initiate the extraction process. XRY will create a forensically sound image of the device's
data.
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o Upon completion, XRY will generate hash values for the extracted data to ensure its
integrity.

Data Analysis in XAMN Pro:

o Open the generated .xry file in XAMN Pro.

o Begin the analysis by utilizing the various data views and filters.

Initial Triage and Keyword Searching:

o Use the "All Artifacts" view to get a general overview of the extracted data.
o Perform keyword searches for terms relevant to the investigation.
Deep-Dive Analysis using Specialized Views:

o Use the "Chat View" to reconstruct conversations from various messaging applications.
[18]

o Utilize the "Geographic View" to plot location data on a map and identify patterns of
movement.[18][26]

o Employ the "Timeline View" to create a chronological sequence of events.[18]

o Use the "Connections View" to visualize relationships between different entities (e.g.,
people, devices).[18]

Evidence Tagging and Reporting:
o As relevant artifacts are identified, tag them for inclusion in the final report.[27]

o Use the "Report Builder" to create a comprehensive and customized forensic report,
detailing the findings of the analysis.[19][20]

Hex-Level Analysis (Optional):

o For advanced analysis of undecoded or fragmented data, use XAMN Elements to perform
hex carving and manual data reconstruction.[18]
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Visualizing the MSAB Ecosystem Workflows

The following diagrams, created using the DOT language, illustrate the key logical workflows
within the MSAB ecosystem.

Overall MSAB Ecosystem Workflow
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Caption: High-level overview of the MSAB ecosystem components and their interaction.
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Caption: Step-by-step logical flow of the data extraction process using MSAB XRY.

Data Analysis Workflow with XAMN

Open .xry File in XAMN

Initial Review & Triage

Filter & Search Data

Visualize Data
(Timeline, Map, Connections)

Identify Key Evidence

Tag Relevant Artifacts

Generate Forensic Report

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.benchchem.com/product/b15602742/docs?utm_src=pdf-body#the-msab-ecosystem-for-digital-evidence-extraction-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A structured workflow for analyzing extracted data using MSAB XAMN.

Conclusion

The MSAB ecosystem provides a powerful and comprehensive suite of tools for digital
evidence extraction, analysis, and management. By integrating the capabilities of XRY, XAMN,
and XEC, MSAB offers a scalable solution that can be adapted to the needs of various
operational environments, from frontline triage to in-depth laboratory investigations. The
continuous development and expansion of device and application support ensure that the
ecosystem remains at the forefront of mobile forensics technology. The detailed methodologies
and workflows presented in this guide provide a framework for conducting forensically sound
and efficient digital investigations. For researchers, scientists, and drug development
professionals, understanding these capabilities is crucial for leveraging digital evidence in their
respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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